molecular formula C11H8F2N4O B8337567 N-(4-pyridazinyl)-N'-(3,5-difluorophenyl)urea

N-(4-pyridazinyl)-N'-(3,5-difluorophenyl)urea

Cat. No.: B8337567
M. Wt: 250.20 g/mol
InChI Key: QIGXWFFHISNIJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-pyridazinyl)-N'-(3,5-difluorophenyl)urea is a useful research compound. Its molecular formula is C11H8F2N4O and its molecular weight is 250.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8F2N4O

Molecular Weight

250.20 g/mol

IUPAC Name

1-(3,5-difluorophenyl)-3-pyridazin-4-ylurea

InChI

InChI=1S/C11H8F2N4O/c12-7-3-8(13)5-10(4-7)17-11(18)16-9-1-2-14-15-6-9/h1-6H,(H2,14,16,17,18)

InChI Key

QIGXWFFHISNIJH-UHFFFAOYSA-N

Canonical SMILES

C1=CN=NC=C1NC(=O)NC2=CC(=CC(=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2.7 grams (0.021 mole) of 3,5-difluoroaniline in 100 ml of dioxane was added via syringe 1.5 ml (0.013 mole ) of trichloromethyl chloroformate. The reaction mixture was heated under reflux for 18 hours, cooled to ambient temperature, and 2.0 grams (0.021 mole) of 4-aminopyridazine and 7.01 ml (0.05 mole) of triethylamine were added. The reaction mixture was heated at 50° C. for one day, cooled to ambient temperature and filtered. The filter cake was washed with dioxane and dried. The solid was slurried in hot water for one hour. The mixture was filtered and the filter cake dried to give 4.1 grams of N-(4-pyridazinyl)-N'-(3,5-difluorophenyl)urea; m.p. 272°-273° C. The nmr spectrum was consistent with the proposed structure.
Quantity
2.7 g
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Quantity
7.01 mL
Type
reactant
Reaction Step Two

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